3,3',4,4',5,5'-Hexachlorobiphenyl
3,3',4,4',5,5'-Hexachlorobiphenyl
Polychlorinated biphenyls are mixtures of up to 209 individual chlorinated compounds (known as congeners). There are no known natural sources of PCBs. PCBs are either oily liquids or solids that are colorless to light yellow. Some PCBs can exist as a vapor in air. PCBs have no known smell or taste. Many commercial PCB mixtures are known in the U. S. by the trade name Aroclor. PCBs have been used as coolants and lubricants in transformers, capacitors, and other electrical equipment because they don't burn easily and are good insulators. The manufacture of PCBs was stopped in the U. S. in 1977 because of evidence they build up in the environment and can cause harmful health effects. Products made before 1977 that may contain PCBs include old fluorescent lighting fixtures and electrical devices containing PCB capacitors, and old microscope and hydraulic oils.
Polychlorinated biphenyls (PCBs) are a group of chemicals that contain 209 individual compounds (known as congeners) with varying harmful effects. Information on specific congener toxicity is very limited. Most toxicity testing has been done on specific commercial mixtures; however, PCB mixtures found in the environment will differ in composition from the commercial mixtures because of partitioning, biotransformation, and bioaccumulation. The U.S. Environmental Protection Agency (EPA) treats all PCBs as being potentially hazardous based on results from some formulations. However, this can have large uncertainty for any given mixture situation. PCBs are no longer produced or used in the United States today; the major source of exposure to PCBs today is the redistribution of PCBs already present in soil and water. Chronic (long-term) exposure to some PCB formulations by inhalation in humans results in respiratory tract symptoms, gastrointestinal effects, mild liver effects, and effects on the skin and eyes such as chloracne, skin rashes, and eye irritation. Epidemiological studies indicate an association between dietary PCB exposures and developmental effects. Human studies provide inconclusive, yet suggestive, evidence of an association between PCBs exposure and cancer. Animal studies have reported an increase in liver tumors in rats and mice exposed orally to all tested PCB formulations. EPA has classified PCBs as a Group B2, probable human carcinogen.
3,4,5,3',4',5'-Hexachlorobiphenyl is a trichlorobenzene and a hexachlorobiphenyl.
Polychlorinated biphenyls (PCBs) are a group of chemicals that contain 209 individual compounds (known as congeners) with varying harmful effects. Information on specific congener toxicity is very limited. Most toxicity testing has been done on specific commercial mixtures; however, PCB mixtures found in the environment will differ in composition from the commercial mixtures because of partitioning, biotransformation, and bioaccumulation. The U.S. Environmental Protection Agency (EPA) treats all PCBs as being potentially hazardous based on results from some formulations. However, this can have large uncertainty for any given mixture situation. PCBs are no longer produced or used in the United States today; the major source of exposure to PCBs today is the redistribution of PCBs already present in soil and water. Chronic (long-term) exposure to some PCB formulations by inhalation in humans results in respiratory tract symptoms, gastrointestinal effects, mild liver effects, and effects on the skin and eyes such as chloracne, skin rashes, and eye irritation. Epidemiological studies indicate an association between dietary PCB exposures and developmental effects. Human studies provide inconclusive, yet suggestive, evidence of an association between PCBs exposure and cancer. Animal studies have reported an increase in liver tumors in rats and mice exposed orally to all tested PCB formulations. EPA has classified PCBs as a Group B2, probable human carcinogen.
3,4,5,3',4',5'-Hexachlorobiphenyl is a trichlorobenzene and a hexachlorobiphenyl.
Brand Name:
Vulcanchem
CAS No.:
1336-36-3
VCID:
VC0073661
InChI:
InChI=1S/C12H4Cl6/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H
SMILES:
C1=C(C=C(C(=C1Cl)Cl)Cl)C2=CC(=C(C(=C2)Cl)Cl)Cl
Molecular Formula:
C12H4Cl6
Molecular Weight:
360.9 g/mol
3,3',4,4',5,5'-Hexachlorobiphenyl
CAS No.: 1336-36-3
Main Products
VCID: VC0073661
Molecular Formula: C12H4Cl6
Molecular Weight: 360.9 g/mol
| CAS No. | 1336-36-3 |
|---|---|
| Product Name | 3,3',4,4',5,5'-Hexachlorobiphenyl |
| Molecular Formula | C12H4Cl6 |
| Molecular Weight | 360.9 g/mol |
| IUPAC Name | 1,2,3-trichloro-5-(3,4,5-trichlorophenyl)benzene |
| Standard InChI | InChI=1S/C12H4Cl6/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H |
| Standard InChIKey | ZHLICBPIXDOFFG-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1Cl)Cl)Cl)C2=CC(=C(C(=C2)Cl)Cl)Cl |
| Canonical SMILES | C1=C(C=C(C(=C1Cl)Cl)Cl)C2=CC(=C(C(=C2)Cl)Cl)Cl |
| Description | Polychlorinated biphenyls are mixtures of up to 209 individual chlorinated compounds (known as congeners). There are no known natural sources of PCBs. PCBs are either oily liquids or solids that are colorless to light yellow. Some PCBs can exist as a vapor in air. PCBs have no known smell or taste. Many commercial PCB mixtures are known in the U. S. by the trade name Aroclor. PCBs have been used as coolants and lubricants in transformers, capacitors, and other electrical equipment because they don't burn easily and are good insulators. The manufacture of PCBs was stopped in the U. S. in 1977 because of evidence they build up in the environment and can cause harmful health effects. Products made before 1977 that may contain PCBs include old fluorescent lighting fixtures and electrical devices containing PCB capacitors, and old microscope and hydraulic oils. Polychlorinated biphenyls (PCBs) are a group of chemicals that contain 209 individual compounds (known as congeners) with varying harmful effects. Information on specific congener toxicity is very limited. Most toxicity testing has been done on specific commercial mixtures; however, PCB mixtures found in the environment will differ in composition from the commercial mixtures because of partitioning, biotransformation, and bioaccumulation. The U.S. Environmental Protection Agency (EPA) treats all PCBs as being potentially hazardous based on results from some formulations. However, this can have large uncertainty for any given mixture situation. PCBs are no longer produced or used in the United States today; the major source of exposure to PCBs today is the redistribution of PCBs already present in soil and water. Chronic (long-term) exposure to some PCB formulations by inhalation in humans results in respiratory tract symptoms, gastrointestinal effects, mild liver effects, and effects on the skin and eyes such as chloracne, skin rashes, and eye irritation. Epidemiological studies indicate an association between dietary PCB exposures and developmental effects. Human studies provide inconclusive, yet suggestive, evidence of an association between PCBs exposure and cancer. Animal studies have reported an increase in liver tumors in rats and mice exposed orally to all tested PCB formulations. EPA has classified PCBs as a Group B2, probable human carcinogen. 3,4,5,3',4',5'-Hexachlorobiphenyl is a trichlorobenzene and a hexachlorobiphenyl. |
| Shelf Life | ... PCB's are chemically very inert and are stable to conditions of hydrolysis and oxidation in industrial use. Photochemical degradation may be one route of their breakdown in the environment. ... |
| Solubility | 1.41e-09 M |
| Synonyms | 3,3',4,4',5,5'-hexachlorobiphenyl 3,4,5,3',4',5'-hexachlorobiphenyl PCB 169 PCB-169 PCB169 |
| PubChem Compound | 36231 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume